N-(5-chloro-2-hydroxyphenyl)-2-(propan-2-ylamino)-1,3-thiazole-4-carboxamide

• Molecular Formula: C13H14ClN3O2S
• Molecular Weight: 311.79 g/mol
• IUPAC Name: N-(5-chloro-2-hydroxyphenyl)-2-(propan-2-ylamino)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C13H14ClN3O2S/c1-7(2)15-13-17-10(6-20-13)12(19)16-9-5-8(14)3-4-11(9)18/h3-7,18H,1-2H3,(H,15,17)(H,16,19)
• InChI Key: QQXMPLYZFQMBMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=CS1)C(=O)NC2=C(C=CC(=C2)Cl)O

Description

N-(5-chloro-2-hydroxyphenyl)-2-(propan-2-ylamino)-1,3-thiazole-4-carboxamide is a synthetic compound known for its diverse applications in scientific research. This compound is characterized by its unique chemical structure, which includes a thiazole ring, a carboxamide group, and a chlorinated phenol moiety. Its distinct molecular configuration makes it a subject of interest in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2-hydroxyphenyl)-2-(propan-2-ylamino)-1,3-thiazole-4-carboxamide typically involves a multi-step process. The initial step often includes the formation of the thiazole ring through a cyclization reaction. This is followed by the introduction of the chlorinated phenol group and the carboxamide group. The reaction conditions usually require specific catalysts and solvents to ensure the desired product yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to maximize efficiency and minimize costs. The process involves the use of large reactors, precise temperature control, and continuous monitoring of reaction parameters. The final product is then purified using techniques such as crystallization or chromatography to achieve the required quality standards.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2-hydroxyphenyl)-2-(propan-2-ylamino)-1,3-thiazole-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound, leading to the formation of new products.

Substitution: The chlorinated phenol group can undergo substitution reactions, where the chlorine atom is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, pH, and solvent choice, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions vary based on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of functionalized compounds.

Scientific Research Applications

N-(5-chloro-2-hydroxyphenyl)-2-(propan-2-ylamino)-1,3-thiazole-4-carboxamide has numerous applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-hydroxyphenyl)-2-(propan-2-ylamino)-1,3-thiazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(5-chloro-2-hydroxyphenyl)-2-(methylamino)-1,3-thiazole-4-carboxamide
• N-(5-chloro-2-hydroxyphenyl)-2-(ethylamino)-1,3-thiazole-4-carboxamide
• N-(5-chloro-2-hydroxyphenyl)-2-(butylamino)-1,3-thiazole-4-carboxamide

Uniqueness

Compared to similar compounds, N-(5-chloro-2-hydroxyphenyl)-2-(propan-2-ylamino)-1,3-thiazole-4-carboxamide is unique due to its specific isopropylamino group, which can influence its chemical reactivity and biological activity. This uniqueness makes it a valuable compound for targeted research and development in various scientific fields.